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Cat. No.: B12339048

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(1-Methylcyclobutyl)acetaldehyde is a cyclic aldehyde with the molecular formula C7H120.
[1] Its structure consists of an acetaldehyde group attached to a cyclobutane ring, which is
substituted with a methyl group at the first position. This technical guide aims to provide a
comprehensive overview of the physical properties of this compound. However, it is important
to note that publicly available experimental data on this specific molecule is limited.

Core Physical Properties

A summary of the core physical properties for 2-(1-Methylcyclobutyl)acetaldehyde is
presented below. It is critical to understand that key quantitative parameters such as boiling
point, density, and refractive index are not readily available in published literature. The provided
data is based on information from chemical suppliers and databases.
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Property Value Source
Molecular Formula C7H120 [1112]
Molecular Weight 112.16958 g/mol [1][2]
CAS Number 1849285-72-8 [11[2]
Boiling Point Data not available

Density Data not available

Refractive Index

Data not available

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of 2-(1-

Methylcyclobutyl)acetaldehyde are not available in the public domain. General synthetic

routes to similar cyclic aldehydes may involve the oxidation of the corresponding alcohol, 2-(1-

methylcyclobutyl)ethanol, or the reduction of a corresponding carboxylic acid or ester

derivative.

Characterization would typically involve standard analytical techniques:

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be essential to

confirm the chemical structure, including the connectivity of the methyl, cyclobutyl, and

acetaldehyde moieties.

e Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern,

confirming the elemental composition.

« Infrared (IR) Spectroscopy: To identify the characteristic carbonyl (C=0) stretch of the

aldehyde functional group.

Without specific literature, a detailed, citable experimental protocol cannot be provided.

Biological Activity and Signaling Pathways
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There is currently no publicly available information regarding the biological activity or any
associated signaling pathways of 2-(1-Methylcyclobutyl)acetaldehyde. Research into the
biological effects of this specific compound has not been published in accessible scientific
literature.

Logical Workflow for Characterization

In the absence of specific experimental data, a logical workflow for the characterization of a
newly synthesized batch of 2-(1-Methylcyclobutyl)acetaldehyde can be proposed. This
workflow outlines the necessary steps to confirm the identity and purity of the compound.
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Caption: Logical workflow for the synthesis, purification, and characterization of 2-(1-
Methylcyclobutyl)acetaldehyde.

Conclusion

This technical guide summarizes the currently available information on the physical properties
of 2-(1-Methylcyclobutyl)acetaldehyde. While the molecular formula and weight are
established, there is a notable absence of experimentally determined data for key physical
constants such as boiling point, density, and refractive index. Furthermore, detailed
experimental protocols for its synthesis and characterization, as well as any information on its
biological activity, are not found in the public domain. The provided workflow and general
characterization methods serve as a guide for researchers who may work with this compound
in the future. Further experimental investigation is required to fully elucidate the physical and
biological properties of 2-(1-Methylcyclobutyl)acetaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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